Cas no 25698-37-7 ((R)-2-(3-Chlorophenyl)glycine)
(R)-2-(3-Chlorophenyl)glycine Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-(3-Chlorophenyl)glycine
- (R)-3-(Piperidin-2-yl)pyridine
- (S)-2-amino-2-(3-chlorophenyl)acetic acid
- D-3-CHLOROPHENYLGLYCINE
- D-m-Chlorophenylglycine
-
- MDL: MFCD07371715
- Inchi: 1S/C8H8ClNO2/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4,7H,10H2,(H,11,12)/t7-/m1/s1
- InChI Key: MGOUENCSVMAGSE-SSDOTTSWSA-N
- SMILES: ClC1=CC=CC(=C1)[C@H](C(=O)O)N
Computed Properties
- Exact Mass: 185.02400
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 63.32000
- LogP: 2.12470
(R)-2-(3-Chlorophenyl)glycine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A599154-100mg |
(R)-2-Amino-2-(3-chlorophenyl)acetic acid |
25698-37-7 | 95% | 100mg |
$43.0 | 2024-07-28 | |
| Ambeed | A599154-250mg |
(R)-2-Amino-2-(3-chlorophenyl)acetic acid |
25698-37-7 | 95% | 250mg |
$83.0 | 2024-07-28 | |
| Ambeed | A599154-1g |
(R)-2-Amino-2-(3-chlorophenyl)acetic acid |
25698-37-7 | 95% | 1g |
$195.0 | 2024-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NT591-50mg |
(R)-2-(3-Chlorophenyl)glycine |
25698-37-7 | 95+% | 50mg |
184.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NT591-200mg |
(R)-2-(3-Chlorophenyl)glycine |
25698-37-7 | 95+% | 200mg |
461.0CNY | 2021-07-14 | |
| Apollo Scientific | OR452013-500mg |
(R)-2-(3-Chlorophenyl)glycine |
25698-37-7 | 97% | 500mg |
£121.00 | 2024-07-20 | |
| Apollo Scientific | OR452013-1g |
(R)-2-(3-Chlorophenyl)glycine |
25698-37-7 | 97% | 1g |
£291.00 | 2025-02-20 | |
| Apollo Scientific | OR452013-5g |
(R)-2-(3-Chlorophenyl)glycine |
25698-37-7 | 97% | 5g |
£540.00 | 2024-07-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R70920-1g |
(R)-2-Amino-2-(3-chlorophenyl)acetic acid |
25698-37-7 | 95% | 1g |
¥1487.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R70920-250mg |
(R)-2-Amino-2-(3-chlorophenyl)acetic acid |
25698-37-7 | 95% | 250mg |
¥594.0 | 2024-07-19 |
(R)-2-(3-Chlorophenyl)glycine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on (R)-2-(3-Chlorophenyl)glycine
Comprehensive Guide to (R)-2-(3-Chlorophenyl)glycine (CAS 25698-37-7): Properties, Applications, and Market Insights
(R)-2-(3-Chlorophenyl)glycine (CAS 25698-37-7) is a chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its 3-chlorophenyl substituent and glycine backbone, serves as a crucial building block in the synthesis of various bioactive molecules. Its enantiomeric purity and structural versatility make it particularly valuable in drug development and asymmetric synthesis.
The growing demand for chiral intermediates like (R)-2-(3-Chlorophenyl)glycine aligns with current trends in precision medicine and targeted drug delivery. Researchers frequently search for information about its synthesis methods, optical purity, and pharmacological applications, reflecting the compound's importance in modern pharmaceutical chemistry. The CAS 25698-37-7 identifier remains one of the most searched terms for this specific enantiomer.
From a chemical perspective, (R)-2-(3-Chlorophenyl)glycine exhibits interesting properties that contribute to its utility. The compound typically appears as a white to off-white crystalline powder with good solubility in polar solvents. Its stereochemical configuration at the alpha carbon plays a critical role in its biological activity and interaction with enzyme systems. Many researchers investigate its melting point, specific rotation, and stability profile when developing new synthetic routes or formulations.
In pharmaceutical applications, this compound serves as a key intermediate for chiral drugs targeting neurological and cardiovascular conditions. The presence of the chlorophenyl group enhances the molecule's ability to cross biological barriers while maintaining target specificity. Current research explores its potential in developing novel antidepressants and neuroprotective agents, topics that frequently appear in scientific literature searches.
The synthesis of (R)-2-(3-Chlorophenyl)glycine typically involves asymmetric hydrogenation or enzymatic resolution methods. Process chemists often optimize these routes to achieve higher yields and enantiomeric excess. Recent advancements in continuous flow chemistry and biocatalysis have improved the production efficiency of this valuable chiral building block.
Market analysis indicates steady growth in demand for CAS 25698-37-7, particularly from contract research organizations and pharmaceutical manufacturers. The compound's price fluctuations often correlate with developments in green chemistry initiatives and regulatory changes affecting chiral compound production. Suppliers frequently update their catalogs with new analytical data and certificates of analysis to meet customer requirements.
Quality control remains paramount when working with (R)-2-(3-Chlorophenyl)glycine. Standard analytical techniques include HPLC for purity assessment and chiral chromatography for enantiomeric purity determination. Researchers emphasize the importance of proper storage conditions to maintain the compound's stability, typically recommending protection from moisture and light.
Emerging applications of this compound extend beyond traditional pharmaceuticals. Recent studies explore its potential in agricultural chemistry and material science, particularly in designing chiral catalysts and functional polymers. These diverse applications contribute to the compound's growing relevance in multiple scientific disciplines.
For researchers sourcing (R)-2-(3-Chlorophenyl)glycine, understanding the supply chain dynamics and regulatory compliance aspects proves essential. The compound's global availability and custom synthesis options frequently appear in procurement-related searches, reflecting practical concerns in the scientific community.
Future prospects for CAS 25698-37-7 appear promising, with increasing interest in its potential for personalized medicine applications. The compound's structural modifiability allows for creation of diverse derivatives, making it a versatile tool in medicinal chemistry research. Ongoing studies continue to uncover new dimensions of its utility in drug discovery programs.
In conclusion, (R)-2-(3-Chlorophenyl)glycine represents an important chiral building block with wide-ranging applications in pharmaceutical development and beyond. Its unique combination of structural features and biological activity ensures its continued relevance in scientific research and industrial applications. As synthetic methodologies advance and new therapeutic areas emerge, this compound will likely maintain its position as a valuable tool for chemists and researchers worldwide.
25698-37-7 ((R)-2-(3-Chlorophenyl)glycine) Related Products
- 43189-37-3(H-D-Phg(4-Cl)-OH)
- 6212-33-5(2-Amino-2-(4-chlorophenyl)acetic acid)
- 128349-50-8(2-Amino-2-(3,4-dichlorophenyl)acetic acid)
- 108392-76-3(D-4-Chlorophenylglycine HCl)
- 7292-71-9(2-Amino-2-(3-chlorophenyl)acetic acid)
- 119565-00-3((2S)-2-amino-2-(3-chlorophenyl)acetic acid)
- 179418-17-8(Benzeneacetic acid, a-amino-3,5-dichloro-)
- 29884-14-8(2-amino-2-(3-chlorophenyl)acetic Acid)
- 7292-70-8(dl-2-(4-chlorophenyl)glycine)
- 67336-19-0(H-Phg(4-Cl)-OH)